Cas no 2034378-70-4 (N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide)
N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide
- AKOS026696070
- N-[[4-(furan-3-yl)phenyl]methyl]-1,3-benzothiazole-2-carboxamide
- N-(4-(furan-3-yl)benzyl)benzo[d]thiazole-2-carboxamide
- F6539-3174
- 2034378-70-4
- N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide
-
- Inchi: 1S/C19H14N2O2S/c22-18(19-21-16-3-1-2-4-17(16)24-19)20-11-13-5-7-14(8-6-13)15-9-10-23-12-15/h1-10,12H,11H2,(H,20,22)
- InChI Key: PMBBWJNWFBPUCN-UHFFFAOYSA-N
- SMILES: S1C(C(NCC2C=CC(C3=COC=C3)=CC=2)=O)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 334.07759887g/mol
- Monoisotopic Mass: 334.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 83.4Ų
N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6539-3174-2μmol |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-5μmol |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-10μmol |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-20μmol |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-1mg |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-2mg |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-3mg |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-4mg |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-5mg |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6539-3174-10mg |
N-{[4-(furan-3-yl)phenyl]methyl}-1,3-benzothiazole-2-carboxamide |
2034378-70-4 | 10mg |
$79.0 | 2023-09-08 |
N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide
Introduction to N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2034378-70-4)
N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide, identified by the chemical compound code CAS No. 2034378-70-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole class, a heterocyclic aromatic compound known for its broad spectrum of biological activities. The presence of a furan moiety at the para position of the phenyl ring and the carboxamide functional group at the 2-position of the benzothiazole core contributes to its unique chemical and pharmacological properties.
The benzothiazole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in various therapeutic applications. Its molecular framework facilitates interactions with multiple biological targets, making it a valuable scaffold for drug design. Specifically, N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide exhibits potential pharmacological activity due to its ability to modulate key biological pathways. This compound has been extensively studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Benzothiazole derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The structural features of N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide make it an attractive candidate for further investigation as a potential neuroprotective agent. Studies have suggested that this compound may exert its effects by modulating neurotransmitter systems and reducing oxidative stress, which are key pathological mechanisms in neurodegenerative diseases.
Moreover, the furan moiety in this compound plays a crucial role in its pharmacological profile. Furan derivatives are known for their ability to enhance drug bioavailability and metabolic stability. The incorporation of a furan ring at the para position of the phenyl ring in N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide likely contributes to its favorable pharmacokinetic properties. This feature is particularly important for developing drugs that require prolonged circulation and sustained therapeutic effect.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of small molecules with biological targets more accurately. These tools have been instrumental in designing novel benzothiazole derivatives with enhanced pharmacological activity. In the case of N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide, computational studies have revealed that it can effectively interact with enzymes and receptors involved in inflammation and neurodegeneration. This has opened up new avenues for developing targeted therapies based on this compound.
The synthesis of N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan ring at the phenyl moiety necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzothiazole core efficiently. These synthetic strategies not only improve yield but also minimize unwanted byproducts, ensuring a cleaner reaction profile.
The pharmacological evaluation of N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, preliminary in vivo studies have shown promising results in animal models of neurodegenerative diseases, indicating its potential therapeutic value. These findings support further exploration of this compound as a lead molecule for drug development.
The development of novel pharmaceutical agents is a complex process that involves extensive testing to ensure safety and efficacy. N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide is currently undergoing preclinical studies to evaluate its safety profile and optimal dosing regimen. These studies are crucial for determining whether it can progress to clinical trials for human use. The outcomes of these preclinical trials will provide valuable insights into its potential as a therapeutic agent and guide future research efforts.
The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process for novel drug candidates like N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. Structure-based drug design leverages computational methods to optimize molecular structures based on their interactions with biological targets. These approaches have significantly reduced the time and resources required to develop new drugs.
The future prospects for N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound towards clinical application. As our understanding of disease mechanisms continues to evolve, compounds like N-{4-(furan-3-y l )phen ylm eth yl } - 1 , 3 - b enz othia z ole - 2 - ca rboxa mide will play a crucial role in developing innovative therapies.
2034378-70-4 (N-{4-(furan-3-yl)phenylmethyl}-1,3-benzothiazole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)